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Compound of Interest

Compound Name:
Tetrabromobisphenol A Diglycidyl

Ether-d10

Cat. No.: B15554112

Get Quote

This guide provides a comprehensive technical overview of Tetrabromobisphenol A Diglycidyl

Ether (TBBPA-DGE), a prominent brominated flame retardant (BFR). It is intended for

researchers, scientists, and professionals in materials science and drug development who

require a detailed understanding of its synthesis, mechanism, application, and associated

analytical and toxicological considerations.

Introduction to Tetrabromobisphenol A Diglycidyl
Ether (TBBPA-DGE)
Tetrabromobisphenol A Diglycidyl Ether (TBBPA-DGE) is an epoxy resin derived from

Tetrabromobisphenol A (TBBPA).[1] TBBPA itself is one of the most widely produced

brominated flame retardants globally, valued for its efficacy in reducing the flammability of a

vast array of consumer and industrial products.[2][3] TBBPA-DGE's primary role is as a reactive

flame retardant, meaning it is chemically incorporated into the backbone of polymers, most

notably epoxy resins.[2][4] This integration creates a permanent modification of the polymer

structure, which is crucial for the fire safety of materials used in high-performance applications,

particularly in the electronics industry.[4][5]
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Chemical Identity and Physicochemical Properties
TBBPA-DGE is synthesized from TBBPA, which is produced by the reaction of bromine with

bisphenol A.[6] The diglycidyl ether derivative is formed by reacting TBBPA with

epichlorohydrin.[1] This process transforms the phenolic hydroxyl groups of TBBPA into glycidyl

ether groups, resulting in a molecule that can be readily polymerized.[4]

The key identifiers and properties of TBBPA and TBBPA-DGE are summarized below.

Property
Tetrabromobisphenol A
(TBBPA)

Tetrabromobisphenol A
Diglycidyl Ether (TBBPA-
DGE)

IUPAC Name
4,4'-(Propane-2,2-diyl)bis(2,6-

dibromophenol)[6]

2-[[2,6-dibromo-4-[2-[3,5-

dibromo-4-(oxiran-2-

ylmethoxy)phenyl]propan-2-

yl]phenoxy]methyl]oxirane[1]

CAS Number 79-94-7[6] 3072-84-2[1]

Molecular Formula C₁₅H₁₂Br₄O₂[6] C₂₁H₂₀Br₄O₄[1]

Molar Mass 543.9 g·mol⁻¹[6] 656.003 g·mol⁻¹[1]

Appearance White to yellowish solid[6]
Data not specified, derived

from a solid precursor

Melting Point 178 °C[6] Data not specified

Boiling Point Decomposes at 250 °C[6] 575.2 °C at 760 mmHg[7]

Water Solubility
Insoluble; solubility increases

with pH[8]
Data not specified

Significance and Applications
TBBPA-DGE is indispensable in applications demanding high fire safety standards. Its most

significant use is in the manufacture of FR-4 (flame retardant) printed circuit boards (PCBs),

which are fundamental components of most electronic devices.[2][5] In this role, TBBPA is

reacted to form epoxy resins, becoming an integral part of the polymer matrix that constitutes
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the board.[2] This reactive integration ensures that the flame retardant properties are

permanent and minimizes the potential for leaching, a common concern with additive flame

retardants.[4]

Beyond PCBs, TBBPA-DGE is utilized in:

Electronic Encapsulation: Protecting sensitive electronic components.[9]

High-Performance Coatings: Providing fire resistance and durability in industrial settings.[4]

Construction Materials: Manufacturing composite materials and laminates.[4]

The incorporation of the rigid, brominated aromatic structure of TBBPA-DGE enhances not only

flame retardancy but also the thermal stability and mechanical properties of the final epoxy

resin, evidenced by an increased glass transition temperature (Tg).[4]

Synthesis and Chemical Incorporation
The industrial production of TBBPA-DGE is a well-established process designed for high

efficiency and yield. The resulting monomer is then integrated into polymer systems through

curing reactions.

Industrial Synthesis of TBBPA-DGE
The standard industrial method for synthesizing TBBPA-DGE is the glycidylation of TBBPA.[4]

This involves reacting TBBPA with an excess of epichlorohydrin in the presence of an alkali

catalyst, such as sodium hydroxide (NaOH).[1][4] The excess epichlorohydrin helps to ensure

the complete conversion of TBBPA and minimizes the formation of higher molecular weight

oligomers.[4] The reaction proceeds in two main steps at each phenolic site of the TBBPA

molecule to yield the final diglycidyl ether product.[4]
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Reactants

Tetrabromobisphenol A (TBBPA)

Halohydrin Intermediate

+ Catalyst

Epichlorohydrin (Excess) + Catalyst

NaOH (Catalyst)

TBBPA-DGE+ NaOH (Dehydrochlorination)

Fig 1. Industrial Synthesis of TBBPA-DGE

Gas Phase (Flame)

H• (High Energy)

Br• (Low Energy)

+ HBr

Combustion Propagation

OH• (High Energy)

+ HBr

Combustion Inhibition

HBr (from TBBPA-DGE) Fig 2. Gas-Phase Radical Trap Mechanism
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Food Sample

1. Homogenization

2. Accelerated Solvent
Extraction (ASE)

3. Acid Silica
Column Cleanup

4. Concentration
(N₂ Evaporation)

5. LC-MS/MS Analysis

Quantified TBBPA
Concentration

Fig 3. Analytical Workflow for TBBPA in Food

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15554112/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-tbbpa-dge-as-a-brominated-flame-retardant
https://www.benchchem.com/product/b15554112?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554112?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. Tetrabromobisphenol A diglycidyl ether - Wikipedia [en.wikipedia.org]

2. Page loading... [guidechem.com]

3. Genotoxic Mechanism of Action of TBBPA, TBBPS and Selected Bromophenols in Human
Peripheral Blood Mononuclear Cells - PMC [pmc.ncbi.nlm.nih.gov]

4. Tetrabromobisphenol A Diglycidyl Ether Research Chemical [benchchem.com]

5. electronics.org [electronics.org]

6. Tetrabromobisphenol A - Wikipedia [en.wikipedia.org]

7. bocsci.com [bocsci.com]

8. Tetrabromobisphenol A | C15H12Br4O2 | CID 6618 - PubChem
[pubchem.ncbi.nlm.nih.gov]

9. uml.edu [uml.edu]

To cite this document: BenchChem. [An In-Depth Technical Guide to TBBPA-DGE as a
Brominated Flame Retardant]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15554112/docs#an-in-depth-technical-guide-to-
tbbpa-dge-as-a-brominated-flame-retardant]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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